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Cat. No.: B15183754 Get Quote

An In-depth Technical Guide to 6-Pentadecene

Introduction
6-Pentadecene (C15H30) is a long-chain unsaturated hydrocarbon belonging to the alkene

family. It exists as two geometric isomers, (Z)-6-Pentadecene (cis) and (E)-6-Pentadecene
(trans), due to the presence of a carbon-carbon double bond at the sixth position. This guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and

biological relevance of 6-Pentadecene, tailored for researchers and professionals in chemistry

and drug development.

Chemical Structure and Isomerism
The molecular formula for 6-Pentadecene is C15H30, and it has a molecular weight of

approximately 210.40 g/mol .[1][2] The defining feature of its structure is a double bond

between the 6th and 7th carbon atoms in a fifteen-carbon chain. The spatial arrangement of the

alkyl groups attached to this double bond gives rise to two stereoisomers: cis and trans.

(Z)-6-Pentadecene (cis-6-Pentadecene): In this isomer, the hydrogen atoms on the double-

bonded carbons are on the same side of the double bond.

(E)-6-Pentadecene (trans-6-Pentadecene): Here, the hydrogen atoms on the double-

bonded carbons are on opposite sides.
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This isomerism is a critical factor in the molecule's physical properties and biological activity.

(Z)-6-Pentadecene (cis)

(E)-6-Pentadecene (trans)

CH₃(CH₂)₄CH=CH(CH₂)₇CH₃

CH₃(CH₂)₄CH=CH(CH₂)₇CH₃

Click to download full resolution via product page

Caption: Chemical structures of (Z) and (E) isomers of 6-Pentadecene.

Nomenclature and Identifiers
Identifier (Z)-6-Pentadecene (E)-6-Pentadecene

IUPAC Name (Z)-pentadec-6-ene[2] (E)-pentadec-6-ene[1]

Synonyms
cis-6-Pentadecene, 6Z-

Pentadecene[2]

trans-6-Pentadecene, (6E)-6-

Pentadecene[1]

CAS Number 74392-29-3[2][3] 74392-31-7[1]

PubChem CID 5352240[2] 5352262[1]

LIPID MAPS ID LMFA11000088[2] LMFA11000479[1]

Physicochemical and Spectroscopic Properties
The properties of 6-Pentadecene are influenced by its long hydrocarbon chain, making it a

nonpolar and lipophilic molecule. While experimental data for each pure isomer is limited,

computed properties and data for mixed isomers are available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15183754?utm_src=pdf-body-img
https://www.benchchem.com/product/b15183754?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://www.guidechem.com/encyclopedia/6-pentadecene-z--dic1562209.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://www.benchchem.com/product/b15183754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Properties
Property Value Unit Source

Molecular Weight 210.40 g/mol PubChem[1][2]

Boiling Point (Mixed

Isomers)
268.7 °C Cheméo[4]

Melting Point (Mixed

Isomers)
-2.8 °C Cheméo[4]

Density (Mixed

Isomers)
0.775 g/mL Cheméo[4]

Refractive Index

(n20/D)
1.439 Cheméo[4]

Computed Properties
Property

(Z)-Isomer
Value

(E)-Isomer
Value

Unit Source

XLogP3 7.4 7.4 PubChem[1][2]

Enthalpy of

Vaporization

(ΔvapH°)

48.94 48.94 kJ/mol
Cheméo (Joback

Calc.)[5]

Enthalpy of

Fusion (ΔfusH°)
34.81 34.81 kJ/mol

Cheméo (Joback

Calc.)[5]

Critical Pressure

(Pc)
1472.49 1472.49 kPa

Cheméo (Joback

Calc.)[5]

Water Solubility

(log10WS)
-5.95 -5.95 mol/L

Cheméo

(Crippen Calc.)

[5]

Spectroscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://www.guidechem.com/dictionary/en/27251-68-9.html
https://www.guidechem.com/dictionary/en/27251-68-9.html
https://www.guidechem.com/dictionary/en/27251-68-9.html
https://www.guidechem.com/dictionary/en/27251-68-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Pentadecene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-6-Pentadecene
https://www.chemeo.com/cid/58-228-5/cis-6-Pentadecene
https://www.chemeo.com/cid/58-228-5/cis-6-Pentadecene
https://www.chemeo.com/cid/58-228-5/cis-6-Pentadecene
https://www.chemeo.com/cid/58-228-5/cis-6-Pentadecene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic methods are essential for the structural elucidation and identification of 6-
Pentadecene.[6]

Mass Spectrometry (MS): In GC-MS analysis, 6-Pentadecene would show a molecular ion

(M+) peak at m/z 210. Fragmentation patterns would be characteristic of a long-chain

alkene, with cleavage at allylic and vinylic positions. Dimethyl disulfide (DMDS) derivatization

is used to pinpoint the double bond location, yielding characteristic fragments at m/z 131 and

173 for 6-pentadecene.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The olefinic protons (-CH=CH-) would appear as a multiplet in the range of δ 5.3-

5.5 ppm. The allylic protons (-CH₂-CH=) would resonate around δ 2.0 ppm. The remaining

aliphatic protons would form complex multiplets in the δ 0.8-1.4 ppm range, with the

terminal methyl (CH₃) group appearing as a triplet around δ 0.9 ppm.

¹³C NMR: The sp² hybridized carbons of the double bond would show signals in the

downfield region, typically between δ 120-140 ppm. The sp³ hybridized carbons would

appear in the upfield region (δ 10-40 ppm).

Infrared (IR) Spectroscopy: The C=C stretch for a cis-alkene appears around 1650 cm⁻¹,

while a trans-alkene is similar but may be weaker. The C-H stretching of the vinyl hydrogens

is expected around 3020 cm⁻¹. The out-of-plane bending is diagnostic: cis-isomers show a

strong band around 675-730 cm⁻¹, whereas trans-isomers show a band in the 960-975 cm⁻¹

region.

Experimental Protocols
Synthesis of (Z)-6-Pentadecene
A common method for synthesizing specific alkene isomers involves the partial reduction of an

alkyne.[7]

Protocol: Synthesis via Lindlar Catalysis

Alkyne Formation: 7-Pentadecyne is prepared from 1-bromoheptyne and octylmagnesium

chloride.
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Partial Hydrogenation: The resulting 7-pentadecyne is subjected to partial reduction to yield

the cis-alkene.

Reaction Setup: A reaction flask is charged with 7-pentadecyne dissolved in a suitable

solvent (e.g., hexane or ethanol).

Catalyst Addition: Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead) is

added.

Hydrogenation: The mixture is stirred under a hydrogen atmosphere (typically using a

balloon) at room temperature.

Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) to track the disappearance of the starting alkyne.

Workup: Upon completion, the catalyst is filtered off through a pad of Celite. The solvent is

removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to isolate

(Z)-6-Pentadecene.

7-Pentadecyne

H₂, Lindlar's Catalyst
(Pd/CaCO₃, poisoned)

Partial Hydrogenation

(Z)-6-Pentadecene

Click to download full resolution via product page

Caption: Synthetic pathway for (Z)-6-Pentadecene via alkyne reduction.
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Analytical Identification by GC-MS
Gas chromatography coupled with mass spectrometry (GC-MS) is a standard method for

identifying volatile compounds like 6-Pentadecene in complex mixtures.[8]

Protocol: GC-MS Analysis of a Natural Extract

Sample Preparation: A hexane extract from the source material (e.g., insect cuticle) is

concentrated under a stream of nitrogen.

GC System: An Agilent 6890 GC (or equivalent) is used with a nonpolar capillary column

(e.g., DB-5, 30 m x 0.25 mm).

GC Conditions:

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

Oven Program: Start at 50 °C (hold for 3 min), then ramp to 320 °C at 4 °C/min.

MS System: An Agilent 5973 Mass Spectrometer (or equivalent) is coupled to the GC.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 30 to 550.

Identification: The mass spectrum of the eluting peak corresponding to 6-Pentadecene is

compared with reference spectra from libraries such as NIST or Wiley. The retention index is

also compared with known standards for confirmation.
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GC-MS and GC-EAD Workflow

Natural Extract
(e.g., from insect)

Gas Chromatography (GC)
Separation of Components Effluent Split

Mass Spectrometer (MS)
Structural Identification

90%

Electroantennographic Detector (EAD)
Biological Activity10%

Data Correlation Identification of
(Z)-6-Pentadecene

Click to download full resolution via product page

Caption: Workflow for identifying bioactive compounds like 6-Pentadecene.

Biological Activity and Significance
(Z)-6-Pentadecene has been identified as a semiochemical, a chemical involved in

communication between organisms. Specifically, it is an electrophysiologically active compound

found on the cuticle of female Argogorytes wasps.[7] This compound, along with others, plays a

role in attracting male wasps, which are the pollinators for the orchid Ophrys insectifera. The

orchid mimics the chemical profile of the female wasp to achieve pollination. This demonstrates

a specific and crucial role for the cis-isomer in insect chemical ecology. There is currently

limited information on any intracellular signaling pathways directly involving 6-Pentadecene in

mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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